Cas no 53439-80-8 ((6-aminopyridin-3-yl)-phenylmethanone)

(6-aminopyridin-3-yl)-phenylmethanone structure
53439-80-8 structure
Product Name:(6-aminopyridin-3-yl)-phenylmethanone
CAS No:53439-80-8
MF:C12H10N2O
MW:198.22060251236
CID:1582389
PubChem ID:13015392
Update Time:2025-04-21

(6-aminopyridin-3-yl)-phenylmethanone Chemical and Physical Properties

Names and Identifiers

    • (6-aminopyridin-3-yl)-phenylmethanone
    • (6-amino-pyridin-3-yl)-phenyl-methanone
    • 2-amino-5-benzoylpyridine
    • AGN-PC-00KGXX
    • SureCN7474312
    • (2-AMINO-5-PYRIDINYL)PHENYL-METHANONE
    • (2‐AMINO‐5‐PYRIDINYL)PHENYL‐METHANONE
    • SCHEMBL7474312
    • MFCD12756480
    • (6-Aminopyridin-3-yl)(phenyl)methanone
    • AKOS006346590
    • LFMKBFXGJISSID-UHFFFAOYSA-N
    • 53439-80-8
    • DTXSID80515248
    • Inchi: 1S/C12H10N2O/c13-11-7-6-10(8-14-11)12(15)9-4-2-1-3-5-9/h1-8H,(H2,13,14)
    • InChI Key: LFMKBFXGJISSID-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC(=CC=1)N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 198.079312947g/mol
  • Monoisotopic Mass: 198.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 56Ų
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